Cas no 2228259-84-3 (1-(4-bromo-2-fluoro-6-methoxyphenyl)-N-methylcyclopropan-1-amine)

• Product Name: 1-(4-bromo-2-fluoro-6-methoxyphenyl)-N-methylcyclopropan-1-amine
• CAS No: 2228259-84-3
• MF: C₁₁H₁₃BrFNO
• MW: 274.129425764084
• CID: 6242787
• PubChem ID: 165885020
• Update Time: 2025-10-24

1-(4-bromo-2-fluoro-6-methoxyphenyl)-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-2-fluoro-6-methoxyphenyl)-N-methylcyclopropan-1-amine
• EN300-1924829
• 2228259-84-3

• Inchi： 1S/C11H13BrFNO/c1-14-11(3-4-11)10-8(13)5-7(12)6-9(10)15-2/h5-6,14H,3-4H2,1-2H3
• InChI Key： VGROLBWHUWBWOM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)OC)C1(CC1)NC)F

Computed Properties

• Exact Mass: 273.01645g/mol
• Monoisotopic Mass: 273.01645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 21.3Ų

Additional information on 1-(4-bromo-2-fluoro-6-methoxyphenyl)-N-methylcyclopropan-1-amine

1-(4-bromo-2-fluoro-6-methoxyphenyl)-N-methylcyclopropan-1-amine: A Promising Candidate in Medicinal Chemistry and Drug Discovery

1-(4-bromo-2-fluoro-6-methoxyphenyl)-N-methylcyclopropan-1-amine is a synthetic compound with a unique molecular framework that has garnered significant attention in the field of medicinal chemistry. The compound, identified by its CAS number 2228259-84-3, features a cyclopropane ring functionalized with an N-methyl group and a substituted phenyl ring. The phenyl ring contains multiple substituents, including a bromine atom at the 4-position, a fluorine atom at the 2-position, and a methoxy group at the 6-position. These structural elements contribute to the compound’s potential pharmacological activity and its ability to interact with specific biological targets.

Recent studies have highlighted the importance of 1-(4-bromo-2-fluoro-6-methoxyphenyl)-N-methylcyclopropan-1-amine in the development of novel therapeutics. The bromine and fluorine atoms in the phenyl ring are key contributors to the compound’s lipophilicity and metabolic stability, which are critical factors in drug design. Meanwhile, the methoxy group at the 6-position enhances the molecule’s ability to form hydrogen bonds with target proteins, improving its binding affinity and selectivity. These properties make the compound a valuable lead candidate for further optimization in pharmaceutical applications.

One of the most significant advantages of 1-(4-bromo-2-fluoro-6-methoxyphenyl)-N-methylcyclopropan-1-amine is its potential as a kinase inhibitor. Kinases play a central role in cellular signaling pathways, and their dysregulation is associated with a wide range of diseases, including cancer and inflammatory disorders. Recent research has demonstrated that the compound exhibits inhibitory activity against several key kinases, such as ERK1/2 and PI3K, which are implicated in tumor progression and immune response modulation. This finding suggests that the compound may have broad therapeutic applications in oncology and immunology.

Structural modifications of 1-(4-bromo-2-fluoro-6-methoxyphenyl)-N-methylcyclopropan-1-amine have also been explored to enhance its pharmacological profile. For example, studies published in 2023 have shown that introducing additional fluorine atoms or altering the position of the methoxy group can significantly improve the compound’s metabolic stability and reduce off-target effects. These findings underscore the importance of rational drug design in optimizing the therapeutic potential of the compound.

In addition to its kinase inhibitory activity, 1-(4-bromo-2-fluoro-6-methoxyphenyl)-N-methylcyclopropan-1-amine has been investigated for its anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and neurodegenerative conditions. Recent preclinical studies have demonstrated that the compound can modulate the activity of pro-inflammatory cytokines, such as IL-6 and TNF-α, suggesting its potential as a therapeutic agent for inflammatory diseases.

The synthesis of 1-(4-bromo-2-fluoro-6-methoxyphenyl)-N-methylcyclopropan-1-amine involves a series of well-defined chemical reactions, including electrophilic substitution, nucleophilic attack, and ring formation. The bromine and fluorine atoms in the phenyl ring are introduced through regioselective substitution reactions, while the methoxy group is added via electrophilic aromatic substitution. The cyclopropane ring is formed through a cyclopropanation reaction, which is a critical step in the synthesis of the compound. These synthetic strategies highlight the importance of controlled reaction conditions in achieving the desired molecular structure.

One of the challenges in the development of 1-(4-bromo-2-fluoro-6-methoxyphenyl)-N-methylcyclopropan-1-amine is its potential for metabolic degradation. The presence of halogen atoms and functional groups such as the methoxy group may lead to rapid metabolism in vivo, reducing the compound’s bioavailability. To address this issue, researchers have explored the use of prodrug strategies and structural modifications to improve the compound’s stability and efficacy. These approaches are essential for translating the compound into a viable therapeutic agent.

Recent advances in computational chemistry have also played a crucial role in the study of 1-(4-bromo-2-fluoro-6-methoxyphenyl)-N-methylcyclopropan-1-amine. Molecular docking simulations and virtual screening techniques have been used to predict the compound’s interactions with various biological targets, including kinases and inflammatory mediators. These computational tools have provided valuable insights into the compound’s mechanism of action and have guided the design of more potent derivatives.

Despite the promising findings, further research is needed to fully understand the therapeutic potential of 1-(4-bromo-2-fluoro-6-methoxyphenyl)-N-methylcyclopropan-1-amine. Clinical trials are currently underway to evaluate its safety and efficacy in various disease models. These studies will provide critical information on the compound’s pharmacokinetics, toxicity profile, and therapeutic applications. The results of these trials will determine the compound’s potential as a novel therapeutic agent.

In conclusion, 1-(4-bromo-2-fluoro-6-methoxyphenyl)-N-methylcyclopropan-1-amine represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure and potential pharmacological activity make it a promising candidate for the development of novel therapeutics. As research in this area continues to evolve, the compound may play a pivotal role in the treatment of a wide range of diseases, including cancer, inflammation, and autoimmune disorders.